7-(4-isobutyrylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

• IUPAC Name: 5-(3-methoxypropyl)-7-[4-(2-methylpropanoyl)piperazine-1-carbonyl]-2-phenylpyrazolo[4,3-c]pyridin-3-one
• InChI: InChI=1S/C25H31N5O4/c1-18(2)23(31)28-11-13-29(14-12-28)24(32)20-16-27(10-7-15-34-3)17-21-22(20)26-30(25(21)33)19-8-5-4-6-9-19/h4-6,8-9,16-18H,7,10-15H2,1-3H3
• InChI Key: JEUKTKCLPVUEEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCN(CC1)C(=O)C2=CN(C=C3C2=NN(C3=O)C4=CC=CC=C4)CCCOC
• Molecular Formula: C25H31N5O4
• Molecular Weight: 465.5 g/mol

Description

7-(4-isobutyrylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one is a useful research compound. Its molecular formula is C25H31N5O4 and its molecular weight is 465.554. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications Research has demonstrated that derivatives similar to the specified compound have been synthesized for their potential pharmacological applications. For example, derivatives of pyrazolo[3,4-d]pyrimidin have been evaluated for their antibacterial activities, showing significant results. This indicates the potential for developing new antimicrobial agents from this class of compounds (Rahmouni et al., 2014).

Discovery of G Protein-Biased Dopaminergics The discovery of G protein-biased dopaminergics based on a pyrazolo[1,5-a]pyridine substructure illustrates the versatility of these compounds in targeting dopaminergic receptors. This has implications for the development of novel therapeutics for psychiatric disorders, showcasing the compound's relevance in neuropsychopharmacology (Möller et al., 2017).

Applications in Material Science In material science, the synthesis of fused and pendant pyrazole heterocyclic compounds from 5-amino-3-methyl-1-phenylpyrazole has been explored for their utility as fluorescent brightening agents. This suggests potential applications in the development of materials with specific optical properties (Tagdiwala & Rangnekar, 2007).

Antiproliferative Activity Additionally, new pyrazolo[3,4-c]pyridines have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines. This research highlights the compound's relevance in the search for new anticancer agents (Gavriil et al., 2017).